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Abstract
Quercetin 3-Caffeylrobinobioside is a complex flavonoid glycoside isolated from Callicarpa

bodinieri Levl. While specific research on this particular molecule is limited, its aglycone,

quercetin, is one of the most extensively studied flavonoids, known for a wide range of

biological activities, including antioxidant, anti-inflammatory, and anticancer properties. This

technical guide provides a comprehensive review of the available literature on Quercetin 3-
Caffeylrobinobioside, supplemented with in-depth data on its parent compound, quercetin, to

infer its potential therapeutic applications. This document covers the chemical properties,

potential biological activities, and relevant experimental methodologies, and visualizes the key

signaling pathways associated with quercetin's mechanism of action.

Introduction
Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants,

recognized for their significant contributions to human health.[1][2] Quercetin, a flavonol, is a

prominent member of this family and is present in various fruits, vegetables, and medicinal

herbs.[3] In nature, quercetin often exists in its glycosidic forms, where one or more of its
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hydroxyl groups are conjugated to a sugar moiety. These glycosidic variations influence the

bioavailability and metabolic fate of quercetin in the human body.

Quercetin 3-Caffeylrobinobioside is a particularly complex glycoside of quercetin. The

presence of both a caffeoyl group and a robinobioside sugar moiety suggests a potentially

unique profile of biological activity and bioavailability. The caffeoyl group, a derivative of caffeic

acid, is itself a potent antioxidant. Robinobioside is a disaccharide composed of rhamnose and

galactose.

This review aims to consolidate the current knowledge on Quercetin 3-Caffeylrobinobioside
and to extrapolate its potential pharmacological activities based on the extensive research

conducted on quercetin and related compounds.

Chemical and Physical Properties
Limited direct experimental data is available for the physicochemical properties of Quercetin 3-
Caffeylrobinobioside. The following table summarizes its known identifiers and properties.

Property Value Source

Chemical Name
Quercetin 3-

Caffeylrobinobioside
-

CAS Number 957110-26-8 ChemFaces

Molecular Formula C36H36O19 ChemFaces

Molecular Weight 772.67 g/mol ChemFaces

Source Callicarpa bodinieri Levl. ChemFaces

Appearance Powder ChemFaces

Biological Activities
Direct studies on the biological activities of Quercetin 3-Caffeylrobinobioside are not

extensively reported in the current literature. However, the activities of its aglycone, quercetin,

and related caffeoyl glycosides have been well-documented. It is hypothesized that upon
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ingestion, Quercetin 3-Caffeylrobinobioside may be hydrolyzed to quercetin, which then

exerts its biological effects.

Antioxidant Activity
Quercetin is a potent antioxidant, capable of scavenging free radicals and chelating metal ions.

[4][5] Its antioxidant activity is attributed to the presence of multiple hydroxyl groups and the

specific arrangement of its chemical structure. The addition of a caffeoyl group, as seen in

Quercetin 3-Caffeylrobinobioside, is expected to enhance this antioxidant potential, as

caffeic acid itself is a strong antioxidant.

Anti-inflammatory Activity
Quercetin has been shown to exhibit significant anti-inflammatory properties by inhibiting the

production of pro-inflammatory cytokines and enzymes.[6][7] It can modulate key signaling

pathways involved in inflammation, such as the NF-κB and MAPK pathways.[6][8] The anti-

inflammatory potential of acylated flavonoids is often enhanced compared to their parent

aglycones.[9]

Anticancer Activity
Extensive research has demonstrated the anticancer potential of quercetin against various

cancer cell lines.[3][10] Its mechanisms of action include the induction of apoptosis, cell cycle

arrest, and inhibition of angiogenesis.[10] Quercetin influences several signaling pathways

critical for cancer cell survival and proliferation, such as the PI3K/Akt and Wnt/β-catenin

pathways.[10][11]

The following table summarizes some of the reported in vitro anticancer activities of quercetin.
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Cell Line Cancer Type IC50 (µM) Reference

HT-29 Colon Cancer ~100 [12]

Caco-2 Colon Cancer ~50 [12]

DLD-1 Colon Cancer ~50 [12]

MCF-7 Breast Cancer 48 [12]

BT-20 Breast Cancer >50 [12]

Experimental Protocols
Detailed experimental protocols for the isolation and bioactivity testing of Quercetin 3-
Caffeylrobinobioside are not readily available. The following are general methodologies that

can be adapted for this compound.

Isolation and Purification of Flavonoid Glycosides
A general workflow for the isolation of flavonoid glycosides from plant material is outlined

below.

Dried Plant Material
(e.g., Callicarpa bodinieri leaves)

Extraction
(e.g., with 80% Methanol) Filtration and Concentration Solvent Partitioning

(e.g., with Ethyl Acetate)
Column Chromatography
(e.g., Sephadex LH-20) Preparative HPLC Structure Elucidation

(NMR, MS)
Pure Quercetin

3-Caffeylrobinobioside

Click to download full resolution via product page

Figure 1: General workflow for flavonoid glycoside isolation.

In Vitro Antioxidant Activity Assay (DPPH Method)
The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free

radical scavenging activity of a compound.

Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

Sample preparation: Dissolve the test compound (Quercetin 3-Caffeylrobinobioside) in a

suitable solvent (e.g., DMSO) to prepare a stock solution, and then make serial dilutions.
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Assay:

Add 100 µL of the test compound solution to 100 µL of the DPPH solution in a 96-well

plate.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Ascorbic acid or quercetin can be used as a positive control.

Calculation: The percentage of radical scavenging activity is calculated using the following

formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the

absorbance of the DPPH solution without the sample, and A_sample is the absorbance of

the sample with the DPPH solution. The IC50 value is determined from a plot of scavenging

activity against the concentration of the test compound.

Signaling Pathways
The biological activities of quercetin are mediated through its interaction with various cellular

signaling pathways. While the specific pathways modulated by Quercetin 3-
Caffeylrobinobioside have not been elucidated, it is likely that upon hydrolysis to quercetin, it

will influence the same pathways as its aglycone.

Anti-inflammatory Signaling Pathways
Quercetin exerts its anti-inflammatory effects by inhibiting key inflammatory pathways.
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Figure 2: Quercetin's anti-inflammatory signaling pathways.

Anticancer Signaling Pathways
Quercetin's anticancer effects are attributed to its ability to modulate multiple signaling

pathways involved in cell proliferation, survival, and apoptosis.
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Figure 3: Key anticancer signaling pathways modulated by quercetin.

Conclusion and Future Directions
Quercetin 3-Caffeylrobinobioside is a complex natural product with predicted antioxidant,

anti-inflammatory, and anticancer properties, largely inferred from the extensive research on its

aglycone, quercetin. The limited specific data on this particular glycoside highlights a significant

gap in the literature. Future research should focus on the isolation and purification of

Quercetin 3-Caffeylrobinobioside from Callicarpa bodinieri to enable comprehensive in vitro

and in vivo studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15593868?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593868?utm_src=pdf-body
https://www.benchchem.com/product/b15593868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key areas for future investigation include:

Quantitative Bioactivity: Determining the IC50 values for its antioxidant, anti-inflammatory,

and cytotoxic activities against a panel of relevant cell lines.

Bioavailability and Metabolism: Investigating its absorption, distribution, metabolism, and

excretion (ADME) profile to understand its fate in the body and whether it acts in its

glycosidic form or as the aglycone.

Mechanism of Action: Elucidating the specific signaling pathways it modulates to understand

its molecular targets.

Synergistic Effects: Exploring its potential synergistic effects with other natural compounds or

conventional drugs.

A deeper understanding of the unique properties of Quercetin 3-Caffeylrobinobioside will be

crucial for its potential development as a therapeutic agent in the pharmaceutical and

nutraceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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